Cas no 59277-04-2 (Benzenemethanamine, 4-nitro-N-(2-nitrophenyl)-)

• Product Name: Benzenemethanamine, 4-nitro-N-(2-nitrophenyl)-
• CAS No: 59277-04-2
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• CID: 1613940
• Update Time: 2024-08-29

Benzenemethanamine, 4-nitro-N-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-nitro-N-(2-nitrophenyl)-

• Inchi： 1S/C13H11N3O4/c17-15(18)11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)16(19)20/h1-8,14H,9H2
• InChI Key： ONESCAHIBCZOIQ-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC=C2[N+]([O-])=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 273.07503

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Melting Point: 127-129 °C
• Boiling Point: 473.5±30.0 °C(Predicted)
• PSA: 98.31
• pka: -1.38±0.10(Predicted)